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Compound of Interest

Compound Name: Bifenox-d3

Cat. No.: B15614930

This guide provides essential safety and logistical information for the handling and disposal of
Bifenox-d3 in a laboratory setting. The following procedures are designed to ensure the safety
of researchers, scientists, and drug development professionals.

Product Information and Physical Properties

Bifenox-d3 is the deuterated form of Bifenox, a herbicide.[1][2] It functions by inhibiting the
protoporphyrinogen oxidase enzyme, which is crucial for chlorophyll synthesis.[3]

Property Value Source
Chemical Formula C14H6D3CI2NO5 [4]
Molecular Weight 345.15 g/mol [1]
Appearance Yellow Solid [31[5]
Melting Point 84 -89 °C (183.2-192.2 °F) [5]

Slightly soluble in DMSO and
Solubility Ethyl Acetate. Water solubility [1][6]
is 0.398 mg/L at 25°C.

Store at -20°C in a cool, dry
Storage Temperature [1]
place.
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Hazard Identification and Personal Protective
Equipment (PPE)

Bifenox-d3 is considered hazardous. It is very toxic to aquatic life with long-lasting effects.[7]
[8] It may be harmful if swallowed, absorbed through the skin, or inhaled, and may cause eye
and skin irritation.[4][5][8]

Required Personal Protective Equipment (PPE):

PPE Category Specification Rationale
_ Chemical-resistant gloves To prevent skin contact and
Hand Protection o ]
(e.g., Nitrile rubber). absorption.[9]
) Laboratory coat or chemical To protect skin from accidental
Body Protection ) )
safety suit.[10] splashes or spills.

Safety glasses with side

shields or goggles. A face
) ) To protect eyes from dust
Eye/Face Protection shield may be necessary for )
particles and splashes.
splash-prone procedures.[5]

[10]

NIOSH (US) or EN 149 (EU)
approved respirator with an
) ) organic vapor cartridge, To prevent inhalation of
Respiratory Protection ] ]
especially when handling the harmful dust.[5]
powder outside of a fume

hood.

Step-by-Step Handling Protocol

3.1. Preparation and Engineering Controls:
e Ensure an eyewash station and safety shower are readily accessible.

 All handling of Bifenox-d3 powder should be conducted in a certified chemical fume hood to
minimize inhalation exposure.
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e The work area should be clean and free of clutter.

3.2. Weighing and Solution Preparation:

Don all required PPE as listed in the table above.
» Place a weigh boat on a calibrated analytical balance inside the chemical fume hood.

o Carefully transfer the required amount of Bifenox-d3 powder to the weigh boat using a clean
spatula.

e To prepare a solution, add the weighed powder to the desired solvent in a suitable container.
o Cap the container securely and mix until the solid is fully dissolved.

3.3. Post-Handling:

e Thoroughly clean the work area and any equipment used.

e Wash hands thoroughly with soap and water after removing gloves.

Accidental Release and First Aid Measures

4.1. Accidental Release:

» Small Spills: Carefully sweep up the spilled solid material, avoiding dust generation. Place
the collected material in a labeled, sealed container for waste disposal.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and then collect the material as described for small spills.

4.2. First Aid:
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids.

Seek medical attention.[5]

Wash off immediately with plenty of soap and
_ water for at least 15 minutes. Remove
Skin Contact ) . o :
contaminated clothing. If skin irritation persists,

call a physician.[5]

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Call

Ingestion o ]
a physician or poison control center
immediately.[5]
Move to fresh air. If not breathing, give artificial
Inhalation respiration. Get medical attention if symptoms

occur.[5]

Disposal Plan

All waste containing Bifenox-d3 must be treated as hazardous waste.

» Solid Waste: Collect all solid waste, including contaminated PPE (gloves, weigh boats, etc.),
in a dedicated, clearly labeled hazardous waste container.

o Liquid Waste: Collect all solutions containing Bifenox-d3 in a labeled, sealed, and
appropriate hazardous waste container.

e Disposal: Contact a licensed professional waste disposal service to dispose of this material.
[4] Disposal must be in accordance with all applicable federal, state, and local regulations.[7]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Bifenox-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d3]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-bifenox-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15614930?utm_src=pdf-custom-synthesis
https://www.usbio.net/biochemicals/442705/Bifenoxd3
https://isotope.bocsci.com/product/bifenox-d3-348407.html
https://en.wikipedia.org/wiki/Bifenox
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7724_2.pdf
https://www.fishersci.com/store/msds?partNumber=AC464602500&productDescription=BIFENOX+250MG&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Bifenox
https://accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com/medias/?context=bWFzdGVyfHJvb3R8MjMxMjk0fGFwcGxpY2F0aW9uL3BkZnxhRGc1TDJnNFppOHhNRGs0TVRVME5qQXdNRFF4TkF8OTkzYTY3NWUwMDQxNDExNTJhZjRhNjVhZjZmMjY3YWI4YmUyMmE1NzNlY2MzOTJmY2Y4ZDk3MjE2MmQ5OTFiNQ
https://accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com/medias/?context=bWFzdGVyfHJvb3R8MjMxMjk0fGFwcGxpY2F0aW9uL3BkZnxhRGc1TDJnNFppOHhNRGs0TVRVME5qQXdNRFF4TkF8OTkzYTY3NWUwMDQxNDExNTJhZjRhNjVhZjZmMjY3YWI4YmUyMmE1NzNlY2MzOTJmY2Y4ZDk3MjE2MmQ5OTFiNQ
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Bifenox_4.htm
https://hgic.clemson.edu/personal-protective-equipment-ppe-for-homeowner-pesticide-usage/
https://www.solutionsstores.com/personal-protective-equipment
https://www.benchchem.com/product/b15614930#personal-protective-equipment-for-handling-bifenox-d3
https://www.benchchem.com/product/b15614930#personal-protective-equipment-for-handling-bifenox-d3
https://www.benchchem.com/product/b15614930#personal-protective-equipment-for-handling-bifenox-d3
https://www.benchchem.com/product/b15614930#personal-protective-equipment-for-handling-bifenox-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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